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Compound of Interest

Compound Name: 6-Chloro-2,2'-bipyridine

Cat. No.: B082679 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper handling and

disposal of 6-Chloro-2,2'-bipyridine (CAS No. 13040-77-2). Adherence to these procedures is

critical to ensure personnel safety and environmental compliance. This guide is intended for

researchers, scientists, and drug development professionals who handle this compound in a

laboratory setting.

Essential Safety & Handling Information
6-Chloro-2,2'-bipyridine is a chemical compound that requires careful handling due to its

potential health hazards. It is classified as harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation.[1] Always consult the Safety Data

Sheet (SDS) before handling this compound and wear appropriate Personal Protective

Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1] All

handling of this compound should be performed in a well-ventilated area, preferably within a

chemical fume hood.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 6-Chloro-2,2'-
bipyridine.
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Property Value

Molecular Formula C₁₀H₇ClN₂[2][3]

Molecular Weight 190.63 g/mol [2][3]

Appearance Solid

Melting Point 62°C[4]

Boiling Point 320.6°C at 760 mmHg[4]

Solubility Slightly soluble (2.3 g/L at 25°C)[2]

pKa 3.72 ± 0.22 (Predicted)[2]

Storage Temperature Room temperature, under an inert atmosphere

Spill & Emergency Procedures
Minor Spills:

Evacuate and Ventilate: Immediately alert others in the area and ensure the area is well-

ventilated.

Don Appropriate PPE: Wear chemical-resistant gloves, safety goggles, a lab coat, and if

necessary, respiratory protection.

Contain and Absorb: Cover the spill with an inert absorbent material such as vermiculite, dry

sand, or earth.

Collect Waste: Carefully sweep or scoop the absorbed material into a clearly labeled,

sealable hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect the cleaning materials for disposal as hazardous waste.

Major Spills:

Evacuate Immediately: Evacuate all personnel from the affected area.
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Contact Emergency Services: Immediately contact your institution's Environmental Health

and Safety (EHS) department or emergency response team.

Do Not Attempt to Clean: Do not attempt to clean up a major spill without specialized training

and equipment.

Proper Disposal Workflow
The primary and recommended method for the disposal of 6-Chloro-2,2'-bipyridine is through

a licensed and certified hazardous waste disposal company. High-temperature incineration is

the preferred method for the complete destruction of chlorinated organic compounds.

Attempting to dispose of this chemical through standard laboratory or municipal waste streams

is strictly prohibited.

The following diagram outlines the logical workflow for the proper disposal of 6-Chloro-2,2'-
bipyridine.
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Waste Collection & Segregation

Interim Storage

Final Disposal

Unused 6-Chloro-2,2'-bipyridine

Properly Labeled, Sealed Hazardous Waste Container
(Compatible Material)

Contaminated Materials (PPE, absorbent, etc.)

Designated, Well-Ventilated, and Secure Area

Contact Licensed Hazardous Waste Disposal Company

High-Temperature Incineration

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 6-Chloro-2,2'-bipyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6,6'-Dichloro-2,2'-bipyridine | C10H6Cl2N2 | CID 10987918 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Page loading... [guidechem.com]

3. chemscene.com [chemscene.com]

4. 6-Chloro-2,2'-bipyridine | 13040-77-2 [sigmaaldrich.com]

To cite this document: BenchChem. [Proper Disposal of 6-Chloro-2,2'-bipyridine: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082679#6-chloro-2-2-bipyridine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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